Cas no 116822-18-5 (N-[2-(Diethylamino)ethyl]-2H-benzotriazole-5-carboxamide)

• Product Name: N-[2-(Diethylamino)ethyl]-2H-benzotriazole-5-carboxamide
• CAS No: 116822-18-5
• MF: C₁₃H₁₉N₅O
• MW: 261.322861909866
• CID: 2661171
• Update Time: 2023-08-06

N-[2-(Diethylamino)ethyl]-2H-benzotriazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(Diethylamino)ethyl]-1H-benzotriazole-5-carboxamide
• N-[2-(diethylamino)ethyl]-2H-benzotriazole-5-carboxamide
• 5-[(2-Diethylaminoethyl)carbamoyl]-1H-benzotriazole
• N-[2-(Diethylamino)ethyl]-2H-benzotriazole-5-carboxamide

• Inchi： 1S/C13H19N5O/c1-3-18(4-2)8-7-14-13(19)10-5-6-11-12(9-10)16-17-15-11/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,19)(H,15,16,17)
• InChI Key： GVUJDYRSFZYPPQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C(C=1)=NNN=2)NCCN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 295
• Topological Polar Surface Area: 73.9